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Compound of Interest

Compound Name: Fmoc-D-Val-OH

Cat. No.: B557601 Get Quote

This technical guide provides a comprehensive overview of the safety information for Fmoc-D-
Val-OH (N-(9-Fluorenylmethoxycarbonyl)-D-valine), intended for researchers, scientists, and

professionals in drug development. The information has been compiled from various supplier

safety data sheets and chemical databases.

Chemical Identification and Physical Properties
Fmoc-D-Val-OH is a derivative of the amino acid D-valine, widely used in solid-phase peptide

synthesis.

Identifier Value Source

CAS Number 84624-17-9 [1][2][3]

Molecular Formula C20H21NO4 [1][3]

Molecular Weight 339.39 g/mol [2][3]
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Physical Property Value Source

Appearance
White to light yellow

solid/powder
[1][4]

Melting Point 143-144 °C [2]

Optical Rotation
[α]20/D = +17 ±2 ° (c=1 in

DMF)
[1]

Purity ≥98.0% (HPLC) [2]

Storage Temperature 2-8°C [2]

Hazard Identification and Classification
A definitive, consensus GHS classification for Fmoc-D-Val-OH is not consistently available

across various supplier Safety Data Sheets (SDS). Many sources state that the toxicological

properties have not been fully investigated. Some SDSs for the L-isomer, Fmoc-L-Val-OH,

classify it as not hazardous, while others indicate potential for irritation. Given the structural

similarity, a cautious approach to handling is recommended.
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GHS Classification (Fmoc-L-

Valine - for reference)
Details Source

Hazard Statements

H315 - Causes skin

irritationH319 - Causes serious

eye irritationH335 - May cause

respiratory irritation

[5][6]

Signal Word Warning [5][6]

Precautionary Statements

P261 - Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP302+P352 - IF ON SKIN:

Wash with plenty of soap and

waterP305+P351+P338 - IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5][6]

Note: The GHS classification above is for the L-isomer and should be considered as a potential

reference for the D-isomer in the absence of specific data.

Toxicological Information
Quantitative toxicological data for Fmoc-D-Val-OH is largely unavailable in the public domain.

Most safety data sheets indicate that the toxicological properties have not been fully

investigated.
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Toxicological Endpoint Data

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented in this guide

are not available in the source documents. Safety data sheets typically provide summaries of

results without detailing the specific methodologies (e.g., OECD guidelines) used for testing.

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage procedures are crucial for maintaining the integrity of Fmoc-D-
Val-OH and ensuring user safety.
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Procedure Recommendation

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.

Storage

Store in a cool place. Keep container tightly

closed in a dry and well-ventilated place.

Recommended storage temperature is 2-8°C.[2]

Personal Protective Equipment (PPE) Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH approved goggles.

Skin Protection

Handle with gloves. The selected protective

gloves have to satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374

derived from it. Wear impervious clothing.

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.

First Aid and Emergency Procedures
In the event of exposure or a spill, the following procedures should be followed.
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Exposure Route First Aid Measures

Inhalation
If breathed in, move person into fresh air. If not

breathing, give artificial respiration.

Skin Contact Wash off with soap and plenty of water.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Spill Response Workflow
The following diagram illustrates a logical workflow for handling a spill of Fmoc-D-Val-OH in a

laboratory setting.
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Spill of Fmoc-D-Val-OH Occurs

Evacuate Personnel
to Safe Area

Ensure safety

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Respirator

Contain Spill

Clean Up Spill:
Sweep up and shovel

Place in Suitable, Closed
Containers for Disposal

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page

Spill Response Workflow for Fmoc-D-Val-OH.
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Stability and Reactivity
Parameter Information

Reactivity No data available

Chemical Stability Stable under recommended storage conditions.

Possibility of Hazardous Reactions No data available

Conditions to Avoid No data available

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition Products
Under fire conditions: Carbon oxides, Nitrogen

oxides (NOx)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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